Cas no 2171209-08-6 ((2S)-1-phenylpiperidin-2-ylmethanamine)

• Product Name: (2S)-1-phenylpiperidin-2-ylmethanamine
• CAS No: 2171209-08-6
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 5951470
• PubChem ID: 165848537
• Update Time: 2025-11-01

(2S)-1-phenylpiperidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-phenylpiperidin-2-ylmethanamine
• [(2S)-1-phenylpiperidin-2-yl]methanamine
• 2171209-08-6
• EN300-1645686

• Inchi： 1S/C12H18N2/c13-10-12-8-4-5-9-14(12)11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10,13H2/t12-/m0/s1
• InChI Key： BGOMWUVCJOVFPQ-LBPRGKRZSA-N
• SMILES： N1(C2C=CC=CC=2)CCCC[C@H]1CN

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.3Ų

Additional information on (2S)-1-phenylpiperidin-2-ylmethanamine

Introduction to (2S)-1-phenylpiperidin-2-ylmethanamine (CAS No. 2171209-08-6)

(2S)-1-phenylpiperidin-2-ylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 2171209-08-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and applications in drug development. The stereochemistry of this molecule, specifically the (2S) configuration, plays a crucial role in its pharmacological properties and interactions with biological targets.

The< strong>1-phenylpiperidin-2-ylmethanamine moiety is a key structural feature that contributes to the compound's unique chemical and pharmacological profile. Piperidine derivatives are known for their role in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and oncology. The phenyl group attached to the piperidine ring enhances the lipophilicity and binding affinity of the molecule, making it a valuable scaffold for drug design.

Recent advancements in medicinal chemistry have highlighted the importance of stereochemistry in drug development. The (2S) configuration of (2S)-1-phenylpiperidin-2-ylmethanamine has been extensively studied for its potential therapeutic benefits. Studies have shown that the stereochemical purity of this compound significantly influences its pharmacokinetic and pharmacodynamic properties. High enantiomeric purity ensures optimal biological activity while minimizing unwanted side effects.

In the context of modern drug discovery, (2S)-1-phenylpiperidin-2-ylmethanamine has been explored as a lead compound for developing novel therapeutics. Its structural features make it a versatile intermediate in synthetic chemistry, allowing for modifications that can enhance its biological activity. Researchers have utilized computational methods and high-throughput screening to identify derivatives with improved efficacy and reduced toxicity.

The< strong>CAS No. 2171209-08-6 provides a unique identifier for this compound, facilitating its recognition in scientific literature and patent databases. This standardized numbering system ensures accurate documentation and retrieval of information related to the compound's synthesis, characterization, and applications. The CAS registry number is an essential tool for chemists and pharmacologists involved in drug development and research.

One of the most compelling aspects of (2S)-1-phenylpiperidin-2-ylmethanamine is its potential in treating neurological disorders. Piperidine derivatives have shown promise in modulating neurotransmitter systems involved in conditions such as depression, anxiety, and Parkinson's disease. The phenyl group enhances binding to specific receptors, while the stereochemistry ensures selectivity and potency. Preclinical studies have demonstrated that this compound interacts with serotonin receptors, making it a candidate for developing new antidepressants.

Furthermore, the< strong>pharmacological profile of (2S)-1-phenylpiperidin-2-ylmethanamine has been investigated for its potential anti-inflammatory properties. Piperidine-based compounds have been found to inhibit inflammatory pathways by modulating cytokine production and enzymatic activity. This makes them attractive candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (2S)-1-phenylpiperidin-2-ylmethanamine involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, including asymmetric catalysis and chiral resolution methods, are employed to achieve high enantiomeric purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

In conclusion, (2S)-1-phenylpiperidin-2-ylmethanamine (CAS No. 2171209-08-6) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, including the piperidine ring and phenyl group, contribute to its diverse biological activities. The stereochemical configuration plays a critical role in its pharmacological properties, ensuring optimal efficacy and safety profiles. Continued research into this compound will likely yield novel therapeutics targeting various diseases.